3-{1-[2-(3-Fluorophenyl)ethyl]-2,5-dioxoimidazolidin-4-yl}propanoic acid

• IUPAC Name: 3-[1-[2-(3-fluorophenyl)ethyl]-2,5-dioxoimidazolidin-4-yl]propanoic acid
• InChI: InChI=1S/C14H15FN2O4/c15-10-3-1-2-9(8-10)6-7-17-13(20)11(16-14(17)21)4-5-12(18)19/h1-3,8,11H,4-7H2,(H,16,21)(H,18,19)
• InChI Key: POHZOCSQIHWITM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)CCN2C(=O)C(NC2=O)CCC(=O)O
• Molecular Formula: C14H15FN2O4
• Molecular Weight: 294.28 g/mol

Description

3-{1-[2-(3-Fluorophenyl)ethyl]-2,5-dioxoimidazolidin-4-yl}propanoic acid, also known as 3-FPEAA, is a small organic molecule with a wide range of applications in scientific research. It is a derivative of propanoic acid, with a 3-fluorophenyl group and a 2,5-dioxoimidazolidin-4-yl group linked to the carboxylic acid group. This molecule has been the focus of many studies due to its potential for use in various applications such as drug discovery, molecular imaging, and enzyme inhibition.

Scientific Research Applications

3-{1-[2-(3-Fluorophenyl)ethyl]-2,5-dioxoimidazolidin-4-yl}propanoic acid has been used in various scientific research applications. It has been used as an enzyme inhibitor to study the role of specific enzymes in various biological processes. It has also been used in drug discovery to identify new compounds with potential therapeutic applications. In addition, it has been used in molecular imaging to study the structure and function of proteins and other molecules in living cells.

Mechanism of Action

The compound’s mode of action would depend on its specific interactions with these targets. It could act as an agonist, enhancing the activity of its target, or as an antagonist, inhibiting the target’s activity .

The compound’s effects on biochemical pathways would depend on its specific targets. For example, if it targets an enzyme involved in a particular metabolic pathway, it could potentially upregulate or downregulate that pathway .

Pharmacokinetics, including absorption, distribution, metabolism, and excretion (ADME), would depend on various factors such as the compound’s chemical properties, route of administration, and the individual’s physiological conditions .

The compound’s action could result in various molecular and cellular effects, depending on its specific targets and mode of action. These could range from changes in gene expression to alterations in cellular signaling pathways .

Environmental factors such as pH, temperature, and the presence of other compounds could influence the compound’s action, efficacy, and stability .

Advantages and Limitations for Lab Experiments

3-{1-[2-(3-Fluorophenyl)ethyl]-2,5-dioxoimidazolidin-4-yl}propanoic acid has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is highly soluble in aqueous solutions, making it suitable for use in a variety of biochemical and physiological studies. However, this compound is also relatively expensive, and it is not as stable as other compounds, which can limit its use in long-term experiments.

Future Directions

The potential applications of 3-{1-[2-(3-Fluorophenyl)ethyl]-2,5-dioxoimidazolidin-4-yl}propanoic acid are still being explored. Further research could be conducted to explore its potential therapeutic applications in the treatment of diseases related to enzymes. In addition, further studies could be conducted to investigate its potential applications in molecular imaging. Finally, further research could be conducted to explore the effects of this compound on other proteins and molecules in the body.